6-Hydroxyspiro[chroman-2,4'-piperidin]-4-one hydrochloride

• IUPAC Name: 6-hydroxyspiro[3H-chromene-2,4'-piperidine]-4-one;hydrochloride
• InChI: InChI=1S/C13H15NO3.ClH/c15-9-1-2-12-10(7-9)11(16)8-13(17-12)3-5-14-6-4-13;/h1-2,7,14-15H,3-6,8H2;1H
• InChI Key: WJUGAYAKLNBLGX-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC(=O)C3=C(O2)C=CC(=C3)O.Cl
• Molecular Formula: C13H16ClNO3
• DSSTOX Substance ID: DTXSID70672834
• Molecular Weight: 269.72 g/mol
• CAS RN: 1189985-17-8

Description

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The physical and chemical properties of a specific piperidine derivative would depend on its exact molecular structure.

Scientific Research Applications

• Hydroxychloroquine's Potential in COVID-19 Treatment

  • Study by Gautret et al. (2020): Explored the use of hydroxychloroquine, finding it potentially effective in reducing viral load in COVID-19 patients. The study's small sample size limits the generalizability of the results, but it suggests hydroxychloroquine's relevance in respiratory viral load reduction when used in early COVID-19 treatment (Gautret et al., 2020).

• Clinical Efficacy and Safety Concerns

  • Research on Hydroxyethyl Starch (HES) in Severe Sepsis (2012): This study does not directly reference the specific compound but discusses the efficacy and safety of hydroxyethyl starch, a related compound, in fluid resuscitation during severe sepsis. The findings indicated risks associated with its use, such as increased mortality and the need for renal-replacement therapy (Perner et al., 2012).

• Metabolic Pathways and Metabolite Identification

  • Study on Aminoglutethimide Metabolism (1983): Identified a novel metabolite of aminoglutethimide, hydroxylaminoglutethimide, in the urine of patients treated with the drug, suggesting the metabolic pathways and potential biotransformation products related to similar compounds (Jarman et al., 1983).

Future Directions

The field of piperidine derivatives is a vibrant area of research, with new synthetic methods and potential applications being discovered regularly. Future directions may include the development of novel piperidine derivatives with improved pharmacological properties, as well as the exploration of new synthetic methods.